Cas no 1706428-36-5 (methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate)

Methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate is a versatile heterocyclic compound featuring a fused bipyrrolidine scaffold with a carboxylate ester functional group. Its rigid, bicyclic structure and dual carbonyl groups make it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing frameworks. The ester moiety enhances solubility and reactivity, facilitating further derivatization. This compound is of interest in medicinal chemistry for its potential as a precursor to biologically active molecules, including protease inhibitors and peptidomimetics. Its well-defined stereochemistry and functional group compatibility offer advantages in asymmetric synthesis and drug discovery applications. The compound's stability under standard conditions ensures reliable handling and storage.

methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate structure

1706428-36-5 structure

Product Name:methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate

CAS No:1706428-36-5

MF:C₁₀H₁₄N₂O₄

MW:226.229162693024

MDL:MFCD28126748

CID:5580267

PubChem ID:86263236

Update Time:2025-11-01

methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 2,5-dioxo-[1,3-bipyrrolidine]-5-carboxylate
- [1,3'-Bipyrrolidine]-5'-carboxylic acid, 2,5-dioxo-, methyl ester
- methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate
- MDL： MFCD28126748
- Inchi： 1S/C10H14N2O4/c1-16-10(15)7-4-6(5-11-7)12-8(13)2-3-9(12)14/h6-7,11H,2-5H2,1H3
- InChI Key： ZZHXNOVCSMSKGY-UHFFFAOYSA-N
- SMILES： N1(C2CC(C(OC)=O)NC2)C(=O)CCC1=O

Experimental Properties

Density: 1.340±0.06 g/cm3(Predicted)
Boiling Point: 387.0±42.0 °C(Predicted)
pka: 6.98±0.10(Predicted)

methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M292931-100mg	methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate	1706428-36-5		100mg	$ 135.00	2022-06-02
TRC	M292931-500mg	methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate	1706428-36-5		500mg	$ 500.00	2022-06-02
TRC	M292931-1g	methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate	1706428-36-5		1g	$ 775.00	2022-06-02
Enamine	EN300-240689-0.05g	methyl 4-(2,5-dioxopyrrolidin-1-yl)pyrrolidine-2-carboxylate	1706428-36-5	95%	0.05g	$612.0	2024-06-19
Enamine	EN300-240689-0.1g	methyl 4-(2,5-dioxopyrrolidin-1-yl)pyrrolidine-2-carboxylate	1706428-36-5	95%	0.1g	$640.0	2024-06-19
Enamine	EN300-240689-0.25g	methyl 4-(2,5-dioxopyrrolidin-1-yl)pyrrolidine-2-carboxylate	1706428-36-5	95%	0.25g	$670.0	2024-06-19
Enamine	EN300-240689-0.5g	methyl 4-(2,5-dioxopyrrolidin-1-yl)pyrrolidine-2-carboxylate	1706428-36-5	95%	0.5g	$699.0	2024-06-19
Enamine	EN300-240689-1.0g	methyl 4-(2,5-dioxopyrrolidin-1-yl)pyrrolidine-2-carboxylate	1706428-36-5	95%	1.0g	$728.0	2024-06-19
Enamine	EN300-240689-2.5g	methyl 4-(2,5-dioxopyrrolidin-1-yl)pyrrolidine-2-carboxylate	1706428-36-5	95%	2.5g	$1428.0	2024-06-19
Enamine	EN300-240689-5.0g	methyl 4-(2,5-dioxopyrrolidin-1-yl)pyrrolidine-2-carboxylate	1706428-36-5	95%	5.0g	$2110.0	2024-06-19

methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
4. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
5. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate

Introduction to Methyl 2,5-Dioxo-[1,3'-Bipyrrolidine]-5'-Carboxylate (CAS No. 1706428-36-5)

Methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate, identified by the CAS registry number CAS No. 1706428-36-5, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of bicyclic structures, specifically the [1,3'-bipyrrolidine] system, which has garnered attention due to its unique properties and potential applications in various fields.

The structure of methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate comprises two interconnected pyrrolidine rings with ketone groups at positions 2 and 5. The methyl ester group attached to the carboxylic acid moiety further enhances its chemical reactivity and functional versatility. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules and advanced materials.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to construct this complex structure with high precision. These methods not only improve yield but also facilitate the incorporation of functional groups for tailored applications.

The physical and chemical properties of methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies reveal its stability under various conditions and its ability to engage in hydrogen bonding interactions, which are crucial for its performance in different environments.

In terms of applications, methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate has shown promise in drug discovery efforts. Its rigid bicyclic framework provides an ideal platform for designing molecules with specific pharmacokinetic profiles. Additionally, it has been explored as a building block in the construction of advanced materials such as stimuli-responsive polymers and self-healing composites.

Recent research has also focused on the catalytic properties of derivatives of methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate. These derivatives have demonstrated potential as organocatalysts in asymmetric synthesis reactions, offering a sustainable alternative to traditional metal-based catalysts.

The environmental impact and biodegradability of methyl 2,5-dioxo-[1,3'-bipyrrolidine]-5'-carboxylate are currently under investigation to ensure its safe integration into industrial processes. Preliminary findings suggest that it exhibits favorable biodegradation characteristics under controlled conditions.

In conclusion, methyl 2,5-dioxo-[1',bipyrrolidine]-carboxylate (CAS No. 1706428-36-) is a compound with multifaceted applications and ongoing research interest. Its unique structure and versatile functional groups make it a valuable asset in both academic and industrial settings.